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Compound of Interest

Compound Name: Tacrolimus-13C,D2

Cat. No.: B15610770

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of

¹³C,D₂-labeled Tacrolimus, an essential internal standard for therapeutic drug monitoring and

pharmacokinetic studies. The document details plausible synthetic strategies, extensive

purification protocols, and the mechanism of action of Tacrolimus.

Introduction
Tacrolimus (also known as FK-506) is a potent macrolide lactone immunosuppressant widely

used in organ transplantation to prevent rejection.[1][2] Accurate quantification of Tacrolimus in

patient samples is crucial for optimizing dosage and minimizing toxicity. Stable isotope-labeled

internal standards, such as ¹³C,D₂-Tacrolimus, are the gold standard for quantitative analysis

by liquid chromatography-tandem mass spectrometry (LC-MS/MS) as they exhibit similar

chemical and physical properties to the unlabeled drug, correcting for variations in sample

preparation and matrix effects.[3] This guide outlines the methodologies for preparing and

purifying high-purity ¹³C,D₂-Tacrolimus for research and clinical applications.
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A detailed, publicly available, step-by-step chemical synthesis protocol for ¹³C,D₂-Tacrolimus is

not readily found in the scientific literature, likely due to proprietary manufacturing processes.

However, based on the known structure of Tacrolimus and general principles of isotopic

labeling, a plausible synthetic approach can be devised. The labeling involves the introduction

of one carbon-13 atom and two deuterium atoms.

One potential strategy involves a semi-synthetic approach starting from a precursor molecule

obtained from the fermentation of Streptomyces tsukubaensis.[4] The synthesis could target

the modification of the C-22 position through a condensation reaction with an appropriately

labeled acylhydrazone.[4]

Alternatively, a biosynthetic approach could be employed. This would involve feeding the

Streptomyces tsukubaensis culture with specifically ¹³C and deuterium-labeled precursors. The

microorganisms would then incorporate these stable isotopes into the Tacrolimus molecule

during its biosynthesis.[5] This method has the advantage of potentially high isotopic

incorporation and regioselectivity, dictated by the enzymatic machinery of the organism.

Hypothetical Synthetic Protocol (Semi-synthetic Approach):

A plausible semi-synthetic route could involve the selective modification of a late-stage

intermediate or the native Tacrolimus molecule. Given the complexity of the molecule, this

would likely involve protecting group chemistry to ensure selectivity.

Step 1: Protection of sensitive functional groups. The multiple hydroxyl and ketone groups in

the Tacrolimus molecule would require protection to allow for selective modification at the

desired position.

Step 2: Introduction of a reactive handle. A functional group amenable to the introduction of

the labeled fragment would be installed.

Step 3: Synthesis of a ¹³C,D₂-labeled building block. A small molecule containing the desired

isotopic labels would be synthesized.

Step 4: Coupling of the labeled building block. The labeled fragment would be coupled to the

protected Tacrolimus precursor.
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Step 5: Deprotection. The protecting groups would be removed to yield the final ¹³C,D₂-

labeled Tacrolimus.

Due to the lack of a specific published protocol, quantitative data for the synthesis yield cannot

be provided in a tabular format. The yield of such a multi-step synthesis would be highly

dependent on the specific reaction conditions and the efficiency of each step.

Purification of ¹³C,D₂-Labeled Tacrolimus
The purification of Tacrolimus and its labeled analogs is critical to remove structurally similar

impurities, such as ascomycin and dihydrotacrolimus, which can interfere with accurate

quantification.[6] A multi-step purification process is typically required to achieve the high purity

(>99%) needed for an internal standard.[7]

Experimental Workflow for Purification:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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